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Compound of Interest

Compound Name: 3-(4-Chlorophenyl)cyclobutanone

CAS No.: 152714-07-3

Cat. No.: B2907979 Get Quote

Executive Summary
3-(4-Chlorophenyl)cyclobutanone (CAS: 152714-07-3) is a specialized cyclobutane

derivative utilized primarily as a pharmacophore in the development of bioactive spirocyclic

compounds and transporter inhibitors.[1] Unlike its linear isomer (4-(4-chlorophenyl)-3-buten-2-

one), this strained cyclic ketone offers unique conformational rigidity, making it a high-value

scaffold in medicinal chemistry.

Current market analysis indicates that this compound is a Tier 2 Niche Intermediate, typically

available as a "Make-on-Demand" or "Stock-in-Warehouse" item with lead times ranging from 1

to 3 weeks. It is not a bulk commodity chemical; therefore, procurement strategies must

account for batch-specific synthesis timelines.

Chemical Identity & Physical Profile
Accurate identification is critical to avoid confusion with linear enone isomers or carboxylic acid

derivatives.
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Parameter Technical Specification

Chemical Name 3-(4-Chlorophenyl)cyclobutanone

CAS Number 152714-07-3

Molecular Formula C₁₀H₉ClO

Molecular Weight 180.63 g/mol

SMILES O=C1CC(C1)C2=CC=C(Cl)C=C2

MDL Number MFCD04038980

Physical State
Typically a low-melting solid or viscous oil (purity

dependent)

Solubility
Soluble in DCM, THF, Ethyl Acetate; Insoluble in

water

Supply Chain Landscape
The supply chain for 3-(4-Chlorophenyl)cyclobutanone is fragmented, with primary

manufacturing occurring in East Asia and distribution via Western catalog houses.

Primary Suppliers & Stock Status
Apollo Scientific (UK/US): Lists stock in both UK and US warehouses.

Lead Time: 1-2 weeks (Domestic), 2-3 weeks (International).

Pack Sizes: 100mg, 250mg, 1g, 5g.

Angene International: Major supplier for Asian-origin batches.

Status: Often holds stock; COA available upon request.[1][2]

AK Scientific / Chem-Impex: Often list related analogs; verification of specific CAS 152714-

07-3 stock is required before ordering.

Procurement Advisory
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Warning: Do not confuse this compound with 4-(4-Chlorophenyl)-3-buten-2-one (CAS 3160-40-

5). The linear enone is significantly cheaper and more abundant but is chemically distinct.

Always verify the structure via CAS and SMILES during procurement.

Technical Deep Dive: Synthesis & Manufacturing
Understanding the synthetic origin of this material is crucial for anticipating impurity profiles.

The industrial standard for 3-arylcyclobutanones is the [2+2] Cycloaddition-Dechlorination

sequence.

The Mechanism[4][5][6]
Cycloaddition: 4-Chlorostyrene reacts with dichloroketene (generated in situ from

trichloroacetyl chloride and Zn/Cu couple) to form a 2,2-dichlorocyclobutanone intermediate.

This step defines the 3-aryl regiochemistry.

Reductive Dechlorination: The dichloro-intermediate is reduced (typically using Zinc dust in

Acetic Acid) to yield the final 3-(4-chlorophenyl)cyclobutanone.

Synthetic Pathway Diagram
The following diagram illustrates the critical process flow and intermediate stages.

Starting Material
4-Chlorostyrene

Intermediate
2,2-Dichloro-3-(4-chlorophenyl)

cyclobutanone

[2+2] Cycloaddition

Reagents:
Trichloroacetyl chloride

Zn/Cu Couple Final Product
3-(4-Chlorophenyl)

cyclobutanone

Reductive Dechlorination

Reduction:
Zn Dust / AcOH

Click to download full resolution via product page

Caption: Figure 1. Standard [2+2] cycloaddition route for 3-arylcyclobutanone synthesis.
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Quality Control & Handling Protocols
For drug development applications, the purity of this intermediate directly impacts the success

of downstream spirocyclization reactions.

Critical Impurity Profile
Impurity Type Origin Detection Method

Starting Material Unreacted 4-Chlorostyrene
GC-MS / H-NMR (Vinylic

protons)

Dichloro-Analog
Incomplete reduction of

intermediate
GC-MS (M+2 isotope pattern)

Linear Enone
Ring opening (thermal/acidic

stress)
H-NMR (Olefinic region)

Analytical Protocol (Self-Validating)
To validate a new batch, perform the following H-NMR (CDCl₃) check:

Confirm Identity: Look for the characteristic cyclobutane multiplets between δ 3.0 - 3.6 ppm.

Check for Ring Opening: Ensure absence of olefinic doublets in the δ 6.0 - 7.0 ppm range

(indicative of linear enone).

Check for Chlorostyrene: Ensure absence of vinylic signals at δ 5.2 and 5.7 ppm.

Storage & Stability
Temperature: Store at 2-8°C (Refrigerator).

Atmosphere: Store under inert gas (Argon/Nitrogen) to prevent oxidation.

Stability: Cyclobutanones are strained rings. Avoid prolonged exposure to strong Lewis acids

or excessive heat (>100°C) which may trigger ring expansion or opening.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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